Cas no 2229252-06-4 (O-2-(2-tert-butylphenyl)propan-2-ylhydroxylamine)

O-2-(2-tert-butylphenyl)propan-2-ylhydroxylamine structure
2229252-06-4 structure
Product Name:O-2-(2-tert-butylphenyl)propan-2-ylhydroxylamine
CAS No:2229252-06-4
MF:C13H21NO
MW:207.311943769455
CID:6298061
PubChem ID:165611516
Update Time:2025-07-17

O-2-(2-tert-butylphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(2-tert-butylphenyl)propan-2-ylhydroxylamine
    • 2229252-06-4
    • EN300-1759626
    • O-[2-(2-tert-butylphenyl)propan-2-yl]hydroxylamine
    • Inchi: 1S/C13H21NO/c1-12(2,3)10-8-6-7-9-11(10)13(4,5)15-14/h6-9H,14H2,1-5H3
    • InChI Key: BGDWSVNBJQNPOU-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C1C=CC=CC=1C(C)(C)C)N

Computed Properties

  • Exact Mass: 207.162314293g/mol
  • Monoisotopic Mass: 207.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.2Ų

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Additional information on O-2-(2-tert-butylphenyl)propan-2-ylhydroxylamine

Research Briefing on O-2-(2-tert-butylphenyl)propan-2-ylhydroxylamine (CAS: 2229252-06-4)

O-2-(2-tert-butylphenyl)propan-2-ylhydroxylamine (CAS: 2229252-06-4) is a novel hydroxylamine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tert-butylphenyl and hydroxylamine functional groups, has shown promising potential in various therapeutic applications, including neurodegenerative diseases and oxidative stress-related disorders. Recent studies have focused on its synthesis, mechanism of action, and pharmacological properties, positioning it as a candidate for further drug development.

The synthesis of O-2-(2-tert-butylphenyl)propan-2-ylhydroxylamine involves a multi-step process, starting from 2-tert-butylphenol. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm its structural integrity. Researchers have optimized the reaction conditions to achieve high yields and purity, which are critical for subsequent biological evaluations. The compound's stability under physiological conditions has also been investigated, revealing favorable pharmacokinetic profiles for in vivo studies.

In terms of biological activity, O-2-(2-tert-butylphenyl)propan-2-ylhydroxylamine has demonstrated potent antioxidant properties. In vitro assays have shown its ability to scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative damage. These findings are particularly relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative stress plays a key role in disease progression. Additionally, preliminary studies suggest that the compound may modulate key signaling pathways involved in inflammation and apoptosis, further expanding its therapeutic potential.

Recent preclinical studies have evaluated the efficacy of O-2-(2-tert-butylphenyl)propan-2-ylhydroxylamine in animal models of neurodegeneration. Results indicate significant improvements in cognitive function and motor coordination, along with reduced markers of oxidative stress and neuroinflammation. These outcomes highlight the compound's potential as a neuroprotective agent. However, further research is needed to elucidate its exact mechanism of action and to assess its safety profile in long-term studies.

In conclusion, O-2-(2-tert-butylphenyl)propan-2-ylhydroxylamine (CAS: 2229252-06-4) represents a promising candidate for the treatment of oxidative stress-related and neurodegenerative disorders. Its synthesis, biological activity, and preclinical efficacy have been well-documented in recent studies, paving the way for future clinical investigations. Continued research efforts will be essential to fully realize its therapeutic potential and to address any challenges related to drug delivery and formulation.

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